N-(3-chloro-2-methylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide

• Molecular Formula: C20H23ClFN3O
• Molecular Weight: 375.9 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide
• InChI: InChI=1S/C20H23ClFN3O/c1-15-16(21)5-4-7-18(15)23-20(26)9-10-24-11-13-25(14-12-24)19-8-3-2-6-17(19)22/h2-8H,9-14H2,1H3,(H,23,26)
• InChI Key: ZGKLQWFLSIIHPB-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)NC(=O)CCN2CCN(CC2)C3=CC=CC=C3F

Description

N-(3-chloro-2-methylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide is a chemical compound that has been widely used in scientific research due to its potential therapeutic applications. It is a member of the piperazine family of compounds and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(3-chloro-2-methylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide is not fully understood. However, it is thought to act as a selective serotonin reuptake inhibitor (SSRI) and as a partial agonist at the 5-HT1A receptor. This dual mechanism of action is thought to contribute to its therapeutic effects.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide has a range of biochemical and physiological effects. It has been shown to increase the levels of serotonin in the brain, which is thought to contribute to its antidepressant effects. In addition, it has been found to have anxiolytic effects and to reduce the symptoms of anxiety in animal models. It has also been shown to have analgesic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-(3-chloro-2-methylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide has several advantages for lab experiments. It is a highly potent and selective compound, which makes it useful for studying the effects of serotonin on the brain. In addition, it has a long half-life, which allows for extended periods of experimentation. However, it also has some limitations, including the fact that it is not water-soluble and can be difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(3-chloro-2-methylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide. One area of research is the development of more water-soluble analogs of the compound, which would make it easier to administer in vivo. Another area of research is the investigation of its potential as an anti-inflammatory agent, as well as its effects on other neurotransmitter systems. Finally, there is a need for further research on the safety and efficacy of the compound in humans, particularly in the treatment of depression and anxiety disorders.
Conclusion:
In conclusion, N-(3-chloro-2-methylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide is a chemical compound that has been widely used in scientific research due to its potential therapeutic applications. Its synthesis method is complex, and its mechanism of action is not fully understood. However, it has been found to have a range of biochemical and physiological effects, and it has several advantages for lab experiments. There are several future directions for research on this compound, including the development of more water-soluble analogs and the investigation of its potential as an anti-inflammatory agent.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide is a complex process that involves several steps. The first step is the reaction of 2-fluorophenylpiperazine with 3-chloro-2-methylbenzoyl chloride to form 3-chloro-2-methyl-N-(4-(2-fluorophenyl)piperazin-1-yl)benzamide. This intermediate is then reacted with 3-bromo-1-propanol to form the final product, N-(3-chloro-2-methylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide has been widely used in scientific research due to its potential therapeutic applications. It has been found to have activity against a range of diseases, including depression, anxiety, and schizophrenia. In addition, it has been shown to have potential as an analgesic and anti-inflammatory agent.